1,2-Dichloro-3-fluoromethyl-4,5,6-trifluorobenzene
Description
1,2-Dichloro-3-fluoromethyl-4,5,6-trifluorobenzene is a polyhalogenated aromatic compound characterized by a benzene ring substituted with two chlorine atoms, three fluorine atoms, and a fluoromethyl group. Such compounds are of interest in materials science, agrochemicals, and pharmaceuticals due to their stability and ability to participate in regioselective reactions.
Properties
Molecular Formula |
C7H2Cl2F4 |
|---|---|
Molecular Weight |
232.99 g/mol |
IUPAC Name |
1,2-dichloro-3,4,5-trifluoro-6-(fluoromethyl)benzene |
InChI |
InChI=1S/C7H2Cl2F4/c8-3-2(1-10)5(11)7(13)6(12)4(3)9/h1H2 |
InChI Key |
COKVOYIECLKXKX-UHFFFAOYSA-N |
Canonical SMILES |
C(C1=C(C(=C(C(=C1Cl)Cl)F)F)F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Patterns and Structural Analogues
The compound’s unique substitution pattern differentiates it from related polyhalogenated benzenes. Key analogues include:
| Compound | Substituents | Molecular Formula | Key Features |
|---|---|---|---|
| 1,2-Dichloro-3-fluoromethyl-4,5,6-trifluorobenzene | Cl (positions 1,2); F (4,5,6); CF₃ (position 3) | C₇H₂Cl₂F₄ | Contains a fluoromethyl group, enhancing steric bulk and electron withdrawal |
| 1,2-Dichlorotetrafluorobenzene | Cl (1,2); F (3,4,5,6) | C₆Cl₂F₄ | Lacks fluoromethyl group; higher fluorine content increases symmetry |
| 1,2,4-Trichlorotrifluorobenzene | Cl (1,2,4); F (3,5,6) | C₆Cl₃F₃ | Three chlorine atoms create distinct electronic and steric effects |
Physical and Chemical Properties
- Boiling Points and Solubility : Compounds with higher halogen content (e.g., 1,2-dichlorotetrafluorobenzene) exhibit lower boiling points due to symmetry and reduced molecular weight. The fluoromethyl group may increase hydrophobicity compared to analogues.
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